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Nilotinib N-Oxide Nilotinib N-Oxide
Brand Name: Vulcanchem
CAS No.: 1246817-85-5
VCID: VC0030928
InChI: InChI=1S/C28H22F3N7O2/c1-17-5-6-19(10-25(17)36-27-32-8-7-24(35-27)20-4-3-9-38(40)15-20)26(39)34-22-11-21(28(29,30)31)12-23(13-22)37-14-18(2)33-16-37/h3-16H,1-2H3,(H,34,39)(H,32,35,36)
SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC(=CC(=C2)C(F)(F)F)N3C=C(N=C3)C)NC4=NC=CC(=N4)C5=C[N+](=CC=C5)[O-]
Molecular Formula: C28H22F3N7O2
Molecular Weight: 545.526

Nilotinib N-Oxide

CAS No.: 1246817-85-5

Reference Standards

VCID: VC0030928

Molecular Formula: C28H22F3N7O2

Molecular Weight: 545.526

Nilotinib N-Oxide - 1246817-85-5

CAS No. 1246817-85-5
Product Name Nilotinib N-Oxide
Molecular Formula C28H22F3N7O2
Molecular Weight 545.526
IUPAC Name 4-methyl-N-[3-(4-methylimidazol-1-yl)-5-(trifluoromethyl)phenyl]-3-[[4-(1-oxidopyridin-1-ium-3-yl)pyrimidin-2-yl]amino]benzamide
Standard InChI InChI=1S/C28H22F3N7O2/c1-17-5-6-19(10-25(17)36-27-32-8-7-24(35-27)20-4-3-9-38(40)15-20)26(39)34-22-11-21(28(29,30)31)12-23(13-22)37-14-18(2)33-16-37/h3-16H,1-2H3,(H,34,39)(H,32,35,36)
Standard InChIKey OGMQYIIDZDUGEY-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1)C(=O)NC2=CC(=CC(=C2)C(F)(F)F)N3C=C(N=C3)C)NC4=NC=CC(=N4)C5=C[N+](=CC=C5)[O-]
Synonyms 4-Methyl-N-[3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl]-3-[[4-(3-pyridinyl-N-oxide)-2-pyrimidinyl]amino]benzamide;
PubChem Compound 71750948
Last Modified Nov 11 2021
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